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Compound of Interest

Compound Name: 2-(6-Bromopyridin-2-yl)ethanol

Cat. No.: B584712 Get Quote

A Technical Overview of 2-(6-Bromopyridin-2-
yl)ethanol
This document serves as a comprehensive technical guide for researchers, scientists, and

professionals in drug development on the chemical compound 2-(6-Bromopyridin-2-
yl)ethanol. It details its fundamental properties and outlines a hypothetical framework for its

synthesis and characterization.

Physicochemical Properties
The fundamental molecular details of 2-(6-Bromopyridin-2-yl)ethanol are summarized in the

table below, providing a quick reference for its chemical identity.

Property Value

Molecular Formula C7H8BrNO[1][2]

Molecular Weight 202.05 g/mol [2]

CAS Number 955370-07-7[1]
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A logical workflow for the synthesis and analysis of 2-(6-Bromopyridin-2-yl)ethanol is crucial

for reproducible research. The following diagram illustrates a standard experimental

progression.
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Caption: A generalized workflow for the synthesis, purification, and analysis of chemical

compounds.

Hypothetical Experimental Protocols
1. Synthesis of 2-(6-Bromopyridin-2-yl)ethanol

This protocol describes a hypothetical method for the synthesis of the title compound.

Reaction Setup: A solution of a suitable precursor, such as 2-bromo-6-methylpyridine, in an

appropriate solvent (e.g., tetrahydrofuran) is cooled in an ice bath.

Reagent Addition: A strong base (e.g., n-butyllithium) is added dropwise to the solution,

followed by the addition of an electrophile (e.g., formaldehyde).

Quenching and Extraction: The reaction is quenched with an aqueous solution, and the

product is extracted using an organic solvent.

Purification: The crude product is purified using column chromatography to yield 2-(6-
Bromopyridin-2-yl)ethanol.
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2. Analytical Characterization

The identity and purity of the synthesized compound would be confirmed using standard

analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded to

confirm the chemical structure of the molecule.

Mass Spectrometry (MS): The molecular weight of the compound is verified by mass

spectrometry.

High-Performance Liquid Chromatography (HPLC): The purity of the final product is

determined by HPLC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. 2-(6-Bromopyridin-2-yl)ethanol | C7H8BrNO | CID 46835713 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2-(6-Bromopyridin-2-yl)ethanol molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584712#2-6-bromopyridin-2-yl-ethanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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